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Compound of Interest

Compound Name: p-Hydroxyphenyl chloroacetate

Cat. No.: B079083

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for p-
Hydroxyphenyl chloroacetate (CAS Number: 10421-12-2). Due to the absence of a
dedicated Safety Data Sheet (SDS), this document compiles and extrapolates information from
the known hazards of its constituent functional groups—a phenolic hydroxyl group and a
chloroacetate ester—as well as data from structurally similar compounds. This guide is
intended to supplement, not replace, standard laboratory safety procedures and professional
judgment.

Chemical and Physical Properties

A foundational understanding of the physical characteristics of p-Hydroxyphenyl
chloroacetate is essential for its safe handling and use in experimental settings. The following
table summarizes the available quantitative data for this compound.
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Property Value Reference
CAS Number 10421-12-2 [1]
Molecular Formula CsH7CIOs [1]
Molecular Weight 186.59 g/mol [1]
Boiling Point 308.9°C at 760 mmHg [1]
Flash Point 140.6°C [1]
Density 1.363 g/cm3 [1]
Refractive Index 1.561 [1]
Vapor Pressure 0.000364 mmHg at 25°C [1]

Hazard Identification and Risk Assessment

While specific toxicological data for p-Hydroxyphenyl chloroacetate is not readily available, a
hazard assessment can be extrapolated from the known risks associated with aryl esters and
chloroacetates.

Potential Health Hazards:

o Acute Toxicity: Chloroacetate esters are known to be harmful if swallowed, inhaled, or
absorbed through the skin.[2]

o Skin and Eye Irritation: Direct contact can cause skin irritation and serious eye irritation or
damage.[2]

o Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[2]
o Sensitization: Repeated or prolonged contact may lead to skin sensitization.
Potential Reactivity Hazards:

¢ Reaction with Water/Moisture: Similar to other chloroacetate esters, p-Hydroxyphenyl
chloroacetate may react with water or moist air, potentially producing hydrogen chloride
gas, which is corrosive.
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e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and acids.

e Hazardous Decomposition: Thermal decomposition may produce toxic and corrosive gases,
including hydrogen chloride and carbon oxides.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is paramount when handling p-Hydroxyphenyl
chloroacetate. The following guidelines are based on best practices for handling reactive and
potentially toxic chemicals.[3][4]

Engineering Controls:

o Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when
heating the substance or performing reactions that may generate vapors or aerosols.

e Ensure easy access to an emergency eyewash station and safety shower.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in
situations with a higher risk of splashing.

e Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of
degradation before use.

o Skin and Body Protection: A lab coat should be worn at all times. For procedures with a
higher risk of exposure, consider additional protective clothing.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic
vapors and acid gases should be used.

Experimental Protocols
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The following section outlines a potential synthetic route for p-Hydroxyphenyl chloroacetate
based on established methods for the esterification of phenols. This protocol should be
adapted and optimized based on specific laboratory conditions and a thorough risk
assessment.

Synthesis of p-Hydroxyphenyl chloroacetate via
Esterification

This procedure is adapted from the general method for the esterification of phenols with acyl
chlorides.[5][6][7]

Materials:

p-Hydroxyphenol (4-aminophenol)

Chloroacetyl chloride

Anhydrous aprotic solvent (e.g., dichloromethane, diethyl ether)

Anhydrous base (e.qg., pyridine, triethylamine)
Procedure:

e In a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a nitrogen inlet, dissolve p-Hydroxyphenol in the anhydrous aprotic solvent under
an inert atmosphere.

e Cool the solution in an ice bath to 0-5°C.
¢ Slowly add the anhydrous base to the solution while stirring.

o From the dropping funnel, add a solution of chloroacetyl chloride in the same anhydrous
solvent dropwise to the reaction mixture over a period of 30-60 minutes, maintaining the
temperature below 10°C.

« After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for an additional 2-4 hours, or until reaction completion is confirmed by TLC.
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e Quench the reaction by the slow addition of cold water.

e Separate the organic layer. Wash the organic layer sequentially with dilute hydrochloric acid,
saturated sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure to yield the crude p-
Hydroxyphenyl chloroacetate.

e The crude product can be further purified by recrystallization or column chromatography.

Safety Workflow for Synthesis:
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Caption: Workflow for the safe synthesis of p-Hydroxyphenyl chloroacetate.

Storage and Stability

Proper storage is crucial to maintain the integrity of p-Hydroxyphenyl chloroacetate and to
prevent hazardous situations.

» Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

» Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents,
strong bases, and acids.

e Moisture Sensitivity: Protect from moisture to prevent hydrolysis and the release of corrosive
byproducts.
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Emergency Procedures

Spill Response:
Evacuate the area and ensure adequate ventilation.
Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material to avoid generating dust and place itin a
sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

Wash the spill area thoroughly with soap and water.
First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and
give 2-4 cupfuls of milk or water. Seek immediate medical attention.

Logical Relationship of Hazards and Protective Measures:
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Identified Hazards
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Control Measures \
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Work in Fume Hood
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Caption: Relationship between hazards of p-Hydroxyphenyl chloroacetate and control
measures.

Disposal Considerations

All waste materials containing p-Hydroxyphenyl chloroacetate should be treated as
hazardous waste.

* Waste Segregation: Segregate halogenated organic waste from non-halogenated waste.
o Containerization: Collect waste in clearly labeled, sealed containers.

» Disposal: Dispose of chemical waste in accordance with all local, state, and federal
regulations. Contact your institution's environmental health and safety department for
specific guidance.

This technical guide is intended to provide a starting point for the safe handling of p-
Hydroxyphenyl chloroacetate. Researchers, scientists, and drug development professionals
are encouraged to use this information to conduct their own comprehensive risk assessments
before commencing any experimental work with this compound. Always prioritize safety and
adhere to the established protocols of your institution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

chemnet.com [chemnet.com]
Allyl chloroacetate | C5H7CIO2 | CID 76206 - PubChem [pubchem.ncbi.nlm.nih.gov]

americanlaboratory.com [americanlaboratory.com]

chem.libretexts.org [chem.libretexts.org]

1.
2.
3.
e 4. chemicals.co.uk [chemicals.co.uk]
5.
6. youtube.com [youtube.com]

7.

chemguide.co.uk [chemguide.co.uk]

« To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of p-
Hydroxyphenyl chloroacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079083#safety-and-handling-of-p-hydroxyphenyl-
chloroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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